1-(2,4-Dimethylallophanoyl)-4-phenylpiperazine

• CAS No.: 80712-12-5
• Molecular Formula: C14H20N4O2
• Molecular Weight: 276.33 g/mol
• IUPAC Name: N-methyl-N-(methylcarbamoyl)-4-phenylpiperazine-1-carboxamide
• InChI: InChI=1S/C14H20N4O2/c1-15-13(19)16(2)14(20)18-10-8-17(9-11-18)12-6-4-3-5-7-12/h3-7H,8-11H2,1-2H3,(H,15,19)
• InChI Key: GLQHCAAZRUCUKS-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)N(C)C(=O)N1CCN(CC1)C2=CC=CC=C2

Description

1-(2,4-Dimethylallophanoyl)-4-phenylpiperazine is a useful research compound. Its molecular formula is C14H20N4O2 and its molecular weight is 276.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into 40 ml of dichloromethane, was dissolved 6.5 g of 1-phenylpiperazine. To the solution, while being stirred and cooled in ice, was added dropwise 3.0 g of 2,4-dimethylallophanoyl chloride. After 0.5 hour of reaction at room temperature, the reaction mixture was washed with water and dried over anhydrous sodium sulfate. The solvent was removed by distillation and the residue was recrystallized from a mixture of ethanol and petroleum ether to obtain 4.0 g (72% yield) of 1-(2,4-dimethyl-allophanoyl)-4-phenylpiperazine having a melting point of 79°-80° C.